Benzamide, N-(((2,6-difluorophenyl)amino)carbonyl)-2,6-dimethoxy-

• CAS No.: 86379-46-6
• Molecular Formula: C16H14F2N2O4
• Molecular Weight: 336.29 g/mol
• IUPAC Name: N-[(2,6-difluorophenyl)carbamoyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C16H14F2N2O4/c1-23-11-7-4-8-12(24-2)13(11)15(21)20-16(22)19-14-9(17)5-3-6-10(14)18/h3-8H,1-2H3,(H2,19,20,21,22)
• InChI Key: CDDPJKVQPVXRGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=O)NC2=C(C=CC=C2F)F

Description

Benzamide, N-(((2,6-difluorophenyl)amino)carbonyl)-2,6-dimethoxy- is a useful research compound. Its molecular formula is C16H14F2N2O4 and its molecular weight is 336.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 60 g. portion of 2,6-difluoroaniline was dissolved in 1500 ml. methylene chloride and cooled to 10° C. Under a nitrogen atmosphere, 90 g. of 2,6-dimethoxybenzoylisocyanate in 200 ml. methylene chloride was added dropwise. The mixture was allowed to stir at 25° C. for three hours. The solid was collected and washed with water. The filtrate was evaporated to dryness, and 150 ml. diethyl ether and 150 ml. ethanol were added. The solid was again collected. Yield 89.0 g. (60%).